![molecular formula C25H22ClN3O3 B4540073 11-(4-chlorophenyl)-N-(2-furylmethyl)-1-oxo-1,2,3,4,5,11-hexahydro-10H-dibenzo[b,e][1,4]diazepine-10-carboxamide](/img/structure/B4540073.png)
11-(4-chlorophenyl)-N-(2-furylmethyl)-1-oxo-1,2,3,4,5,11-hexahydro-10H-dibenzo[b,e][1,4]diazepine-10-carboxamide
Description
Synthesis Analysis
The synthesis of dibenzo[b,e][1,4]diazepines, including compounds like the subject of interest, often involves methods such as aminolysis, Bischler-Napieralski type cyclodehydration, and cyclodehydration of amino-amides using various condensing agents (Hunziker, Fischer, & Schmutz, 1967). These methods provide efficient pathways to obtain dibenzo[b,e][1,4]diazepines with potential neuroleptic properties.
Molecular Structure Analysis
The molecular and supramolecular structure of diastereoisomeric forms of dibenzo[b,e]azepines has been studied, revealing configurations and conformations that contribute to their biological activity. For example, the azepine ring adopts a conformation intermediate between the boat and twist-boat forms, with substituents occupying quasi-equatorial sites (Acosta Quintero et al., 2016).
Chemical Reactions and Properties
Dibenzo[b,e][1,4]diazepines undergo various chemical reactions, including photochemical reactions under acidic conditions leading to mixtures of compounds or specific derivatives depending on the conditions (Joshua & Lewis, 1967). These reactions are crucial for modifying the chemical structure to enhance biological activity or for analytical purposes.
Physical Properties Analysis
The physical properties of dibenzo[b,e][1,4]diazepines derivatives, such as crystal structure and solubility, are influenced by their molecular configuration. Detailed studies on compounds similar to the one of interest have led to the development of catalyst-free methods for their synthesis, further characterized by 2D NMR and X-ray diffraction studies (Cherfaoui et al., 2017).
Chemical Properties Analysis
The chemical properties, including reactivity and stability of dibenzo[b,e][1,4]diazepine derivatives, are significantly affected by their structural features. For instance, the presence of substituents on the phenyl ring can lead to variations in their electron impact fragmentation patterns, indicative of their chemical behavior under different conditions (Arellano, Martínez, & Cortés, 1982).
properties
IUPAC Name |
6-(4-chlorophenyl)-N-(furan-2-ylmethyl)-7-oxo-8,9,10,11-tetrahydro-6H-benzo[b][1,4]benzodiazepine-5-carboxamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C25H22ClN3O3/c26-17-12-10-16(11-13-17)24-23-20(7-3-9-22(23)30)28-19-6-1-2-8-21(19)29(24)25(31)27-15-18-5-4-14-32-18/h1-2,4-6,8,10-14,24,28H,3,7,9,15H2,(H,27,31) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FZEASFVXNGYIKW-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC2=C(C(N(C3=CC=CC=C3N2)C(=O)NCC4=CC=CO4)C5=CC=C(C=C5)Cl)C(=O)C1 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C25H22ClN3O3 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
447.9 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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